molecular formula C12H16O3 B8354048 Methyl 2-(2-methoxy-4-methylphenyl)propionate

Methyl 2-(2-methoxy-4-methylphenyl)propionate

Cat. No.: B8354048
M. Wt: 208.25 g/mol
InChI Key: REAIKJZRSRJEQM-UHFFFAOYSA-N
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Description

Methyl 2-(2-methoxy-4-methylphenyl)propionate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

methyl 2-(2-methoxy-4-methylphenyl)propanoate

InChI

InChI=1S/C12H16O3/c1-8-5-6-10(11(7-8)14-3)9(2)12(13)15-4/h5-7,9H,1-4H3

InChI Key

REAIKJZRSRJEQM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(C)C(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The resulting ethyl 2-methoxy-4-methylphenylacetate was dissolved in tetrahydrofuran (50 ml), and to the solution was added dropwise a 1.0 M solution of sodium bis(trimethylsilyl)amide in tetrahydrofuran (19 ml) at −70° C., the mixture was stirred at the same temperature for 1 hour, then methyl iodide (3.1 ml) was added dropwise to the mixture, and the mixture was further stirred at −30° C. for 1 hour. The reaction mixture was quenched with 2 M aqueous hydrochloric acid (15 ml), and extracted with ethyl acetate, and the organic layer was washed with water and saturated brine, and then dried over sodium sulfate. The solvent was evaporated under reduced pressure, and then the residue was purified by silica gel column chromatography (hexane/ethyl acetate=7/1) to give methyl 2-(2-methoxy-4-methylphenyl)propionate (2.65 g).
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